VP3.15

• Molecular Formula: C20H22N4OS
• Molecular Weight: 366.5 g/mol
• InChI: InChI=1S/C20H22N4OS/c1-3-7-17(8-4-1)19-22-20(21-11-12-23-13-15-25-16-14-23)26-24(19)18-9-5-2-6-10-18/h1-10H,11-16H2
• InChIKey: DUDNZBPCJBAIFT-UHFFFAOYSA-N

Researchers studying remyelination, neuroinflammation, or glioblastoma often face the limitation that single-target PDE7 or GSK3β inhibitors fail to induce OPC differentiation. VP3.15 is the validated solution as a dual inhibitor.

- **Key Data**: IC50 PDE7 = 1.59 µM; GSK3β = 0.88 µM. Orally bioavailable, CNS-penetrant.
- **Functional Differentiation**: Increases murine & adult human OPC differentiation without affecting proliferation; promotes remyelination in TMEV-IDD MS model.
- **Procurement Advantage**: Ready-to-ship research quantity. Validated in MS, retinitis pigmentosa (rd10), and PTEN-wild-type glioblastoma models.

VP3.15 Procurement Guide: Neuroinflammation & Remyelination

VP3.15 is a small-molecule dual inhibitor targeting phosphodiesterase 7 (PDE7) and glycogen synthase kinase-3β (GSK3β), with reported IC50 values of 1.59 μM and 0.88 μM respectively [1]. The compound is orally bioavailable and demonstrates CNS penetration [1]. Preclinical studies have characterized VP3.15 in models of multiple sclerosis, retinitis pigmentosa, and glioblastoma, with evidence supporting neuroprotective, anti-inflammatory, and pro-remyelinating activities [2][3][4].

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Dual PDE7/GSK3β pathway engagement

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Reported CNS penetration and oral bioavailability context

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Neuroinflammation, remyelination, and retinal degeneration models

• [1] Medina-Rodríguez EM, Bribián A, Boyd A, et al. Promoting in vivo remyelination with small molecules: a neuroreparative pharmacological treatment for Multiple Sclerosis. Sci Rep. 2017;7:43545. doi:10.1038/srep43545 View Source
• [2] Benítez-Fernández R, et al. The Dual PDE7-GSK3β Inhibitor, VP3.15, as Neuroprotective Disease-Modifying Treatment in a Model of Primary Progressive Multiple Sclerosis. Int J Mol Sci. 2022;23(22):14378. doi:10.3390/ijms232214378 View Source
• [3] Sánchez-Cruz A, et al. Modulation of GSK-3 provides cellular and functional neuroprotection in the rd10 mouse model of retinitis pigmentosa. Mol Neurodegener. 2018;13:19. doi:10.1186/s13024-018-0251-y View Source
• [4] Castello-Pons M, et al. VP3.15, a dual GSK-3β/PDE7 inhibitor, reduces glioblastoma tumor growth though changes in the tumor microenvironment in a PTEN wild-type context. Neurotherapeutics. 2025;22(4):e00576. doi:10.1016/j.neurot.2025.e00576 View Source

VP3.15 Rationale vs. Single-Target Inhibitors

The dual-target profile of VP3.15 distinguishes it from single-target PDE7 inhibitors (e.g., BRL50481) and GSK3β inhibitors (e.g., TDZD-8). Pharmacological studies demonstrate that dual PDE7-GSK3β inhibition produces synergistic effects on oligodendrocyte progenitor cell (OPC) differentiation and remyelination that are not recapitulated by single-target agents at comparable concentrations [1][2]. In direct comparative assays, the GSK3β inhibitor TDZD-8 failed to induce OPC differentiation, whereas VP3.15 produced significant increases in mature oligodendrocyte markers [1]. This functional divergence precludes simple substitution of VP3.15 with single-target alternatives in experimental protocols requiring combined anti-inflammatory and neuroreparative outcomes [2].

VP3.15 Dual PDE7/GSK3β inhibition supports OPC differentiation

Single-target GSK3β inhibitor OPC differentiation endpoint may not be reproduced

VP3.15 Combined anti-inflammatory and pro-remyelination model response

Single-target PDE7 inhibitor Neuroinflammation model response may differ; remyelination context may not transfer

• [1] Medina-Rodríguez EM, Bribián A, Boyd A, et al. Promoting in vivo remyelination with small molecules: a neuroreparative pharmacological treatment for Multiple Sclerosis. Sci Rep. 2017;7:43545. doi:10.1038/srep43545 View Source
• [2] Benítez-Fernández R, et al. The Dual PDE7-GSK3β Inhibitor, VP3.15, as Neuroprotective Disease-Modifying Treatment in a Model of Primary Progressive Multiple Sclerosis. Int J Mol Sci. 2022;23(22):14378. doi:10.3390/ijms232214378 View Source

VP3.15 Comparative Efficacy Data

Dual PDE7-GSK3β Inhibition Potency

VP3.15 inhibits both PDE7 and GSK3β with sub-micromolar to low-micromolar potency. The compound exhibits an IC50 of 1.59 μM for PDE7 and 0.88 μM for GSK3β [1]. This dual inhibition profile is achieved by a single molecular entity, in contrast to combination approaches using separate single-target inhibitors [1].

Dual inhibition IC50

Reported

PDE7: 1.59 μM
GSK3β: 0.88 μM

Supports dual-pathway target engagement context

Enzymatic assay; review in cellular models

Evidence Dimension	Enzymatic inhibition potency (IC50)
Target Compound Data	PDE7: 1.59 μM; GSK3β: 0.88 μM
Comparator Or Baseline	TDZD-8 (GSK3β inhibitor): not reported for PDE7; BRL50481 (PDE7 inhibitor): not reported for GSK3β
Quantified Difference	Dual inhibition vs. single-target activity only
Conditions	In vitro enzymatic assays

Why This Matters

This dual-target IC50 profile enables simultaneous modulation of two pathways with a single compound, reducing experimental complexity relative to multi-compound regimens.

• [1] Medina-Rodríguez EM, Bribián A, Boyd A, et al. Promoting in vivo remyelination with small molecules: a neuroreparative pharmacological treatment for Multiple Sclerosis. Sci Rep. 2017;7:43545. doi:10.1038/srep43545 View Source

OPC Differentiation vs. TDZD-8

In murine OPC differentiation assays, VP3.15 significantly increased the number of mature oligodendrocytes compared to control conditions. In contrast, the single-target GSK3β inhibitor TDZD-8 produced no measurable change in OPC differentiation [1]. In adult human OPC cultures, VP3.15 increased CNPase-positive cell counts relative to controls, while TDZD-8 again showed no effect [1].

OPC differentiation

Head-to-head

VP3.15: increased mature oligodendrocytes

TDZD-8: no measurable change vs. control

OPC endpoint differs from single-target GSK3β inhibition

Murine and human OPC cultures; differentiation readout

Evidence Dimension	OPC differentiation (qualitative/quantitative change)
Target Compound Data	Increased oligodendrocyte numbers (murine OPCs); increased CNPase+ cells (human OPCs)
Comparator Or Baseline	TDZD-8 (GSK3β inhibitor): no change in differentiation; vehicle control: baseline differentiation
Quantified Difference	VP3.15 produced significant increase vs. control; TDZD-8 produced no detectable increase vs. control
Conditions	Primary murine OPC cultures (P0 mice, 5 DIV); adult human OPCs from neurosurgery samples

Why This Matters

This demonstrates that GSK3β inhibition alone is insufficient for OPC differentiation; the dual PDE7-GSK3β inhibition of VP3.15 is required for this pro-differentiation effect, making single-target GSK3β inhibitors inappropriate substitutes.

• [1] Medina-Rodríguez EM, Bribián A, Boyd A, et al. Promoting in vivo remyelination with small molecules: a neuroreparative pharmacological treatment for Multiple Sclerosis. Sci Rep. 2017;7:43545. doi:10.1038/srep43545 View Source

EAE Model Efficacy vs. BRL50481

In the experimental autoimmune encephalomyelitis (EAE) mouse model, treatment with VP3.15 at 10 mg/kg produced greater reduction in clinical signs compared to the single-target PDE7 inhibitor BRL50481 [1][2]. The efficacy of VP3.15 in this model was reported as similar to fingolimod, a clinically approved MS therapy [1].

EAE model response

Head-to-head

VP3.15 (10 mg/kg): greater clinical sign reduction

BRL50481: lower response; fingolimod: similar to VP3.15

Dual inhibition model response outranks single PDE7 inhibition

EAE mouse model; dosing context review needed

Evidence Dimension	Reduction in clinical signs in EAE model
Target Compound Data	VP3.15 (10 mg/kg): greater efficacy than BRL50481
Comparator Or Baseline	BRL50481 (PDE7 inhibitor): less efficacy; fingolimod: similar efficacy to VP3.15
Quantified Difference	VP3.15 > BRL50481 in clinical sign reduction; VP3.15 ≈ fingolimod
Conditions	EAE mouse model, 10 mg/kg dosing

Why This Matters

This comparative in vivo efficacy data supports selection of VP3.15 over single-target PDE7 inhibitors for MS-relevant preclinical studies, with efficacy comparable to an approved clinical benchmark.

• [1] Morales-García JA, et al. A preliminary investigation of phosphodiesterase 7 inhibitor VP3.15 as therapeutic agent for the treatment of experimental autoimmune encephalomyelitis mice. 2016. View Source
• [2] Morales-García JA, et al. Two Relevant Therapeutic Targets for Neurological Disorders. 2014. View Source

Photoreceptor Protection in Retinitis Pigmentosa

In the Pde6b^(rd10/rd10) mouse model of retinitis pigmentosa, daily intraperitoneal administration of VP3.15 significantly reduced photoreceptor cell loss and preserved visual function as assessed by electroretinography [1]. The neuroprotective effect was accompanied by decreased expression of pro-inflammatory markers in retinal tissue [1].

Photoreceptor preservation

Reported

Reduced photoreceptor cell loss; preserved ERG response vs. vehicle

Supports neuroprotection model response context

rd10 mouse model; daily i.p. administration

Evidence Dimension	Photoreceptor cell preservation and visual function
Target Compound Data	Reduced photoreceptor cell loss; preserved electroretinography response
Comparator Or Baseline	Vehicle-treated rd10 mice (progressive photoreceptor degeneration)
Quantified Difference	Significant preservation of photoreceptor layer and visual function vs. vehicle
Conditions	rd10 mouse model, daily intraperitoneal VP3.15 administration

Why This Matters

This demonstrates in vivo neuroprotective efficacy of VP3.15 in a genetic model of retinal degeneration, supporting its application in neurodegenerative research beyond demyelinating diseases.

• [1] Sánchez-Cruz A, et al. Modulation of GSK-3 provides cellular and functional neuroprotection in the rd10 mouse model of retinitis pigmentosa. Mol Neurodegener. 2018;13:19. doi:10.1186/s13024-018-0251-y View Source

Disease-Modifying Activity in PPMS Model

In the Theiler's murine encephalomyelitis virus-induced demyelinated disease (TMEV-IDD) model of primary progressive MS, chronic VP3.15 treatment ameliorated disease course and improved motor deficits [1]. Treatment was associated with immunomodulation, enhanced oligodendroglial precursor proliferation and differentiation, and improved preservation of myelin and axonal integrity [1].

PPMS model endpoints

Class-level

Ameliorated disease course, improved motor deficits, myelin preservation

Model-response context; myelin and axonal endpoint improvement

TMEV-IDD model; chronic treatment setting

Evidence Dimension	Motor function improvement and myelin preservation
Target Compound Data	Ameliorated disease course; improved motor deficits; preserved myelin and axonal integrity
Comparator Or Baseline	Vehicle-treated TMEV-IDD mice (progressive motor decline and demyelination)
Quantified Difference	Significant improvement in motor function and myelin preservation vs. vehicle
Conditions	TMEV-IDD mouse model, chronic VP3.15 treatment

Why This Matters

This provides in vivo validation of VP3.15 efficacy in a preclinical model specifically relevant to primary progressive MS, a subtype with limited therapeutic options, supporting procurement for PPMS-focused research programs.

• [1] Benítez-Fernández R, et al. The Dual PDE7-GSK3β Inhibitor, VP3.15, as Neuroprotective Disease-Modifying Treatment in a Model of Primary Progressive Multiple Sclerosis. Int J Mol Sci. 2022;23(22):14378. doi:10.3390/ijms232214378 View Source

Anti-Tumor Activity in PTEN Wild-Type Glioblastoma

VP3.15 demonstrated robust anti-tumor efficacy against a panel of human and mouse glioblastoma cells in vitro; however, in vivo orthotopic growth inhibition was observed only in PTEN wild-type cell lines [1]. Treatment reduced myeloid cell infiltration and vascularization in the tumor microenvironment, with mechanistic studies indicating decreased GAL9 production [1].

PTEN-dependent tumor response

Class-level

PTEN wild-type: growth inhibition, reduced myeloid infiltration

PTEN-deficient: no significant inhibition

Tumor microenvironment modulation depends on PTEN genetic context

Orthotopic glioblastoma models; stratification criterion

Evidence Dimension	In vivo orthotopic tumor growth inhibition
Target Compound Data	Growth inhibition in PTEN wild-type glioblastoma; no significant inhibition in PTEN-deficient lines
Comparator Or Baseline	PTEN wild-type vs. PTEN-deficient glioblastoma cell lines
Quantified Difference	Selective efficacy dependent on PTEN genetic status
Conditions	Orthotopic glioblastoma models, human and mouse cell lines

Why This Matters

This defines a genetic context (PTEN wild-type) for VP3.15 efficacy in glioblastoma, providing a stratification criterion for experimental design and distinguishing it from agents with broader or undefined genetic dependencies.

• [1] Castello-Pons M, et al. VP3.15, a dual GSK-3β/PDE7 inhibitor, reduces glioblastoma tumor growth though changes in the tumor microenvironment in a PTEN wild-type context. Neurotherapeutics. 2025;22(4):e00576. doi:10.1016/j.neurot.2025.e00576 View Source

VP3.15 Recommended Research Applications

OPC Differentiation & Remyelination

VP3.15 is appropriate for in vitro and in vivo studies examining OPC differentiation and remyelination. The compound increases differentiation of both murine and adult human OPCs without affecting proliferation, and improves in vivo remyelination in mouse models [1][2]. Single-target GSK3β inhibitors (e.g., TDZD-8) do not replicate this effect [1].

Primary Progressive MS Preclinical Research

VP3.15 is validated in the TMEV-IDD model, which recapitulates key features of primary progressive MS including progressive motor decline, demyelination, and axonal damage [2]. The compound ameliorates disease course, improves motor function, and preserves myelin and axonal integrity in this model [2].

PTEN Wild-Type Glioblastoma Microenvironment

VP3.15 reduces glioblastoma tumor growth in PTEN wild-type contexts through modulation of the tumor microenvironment, including decreased myeloid cell infiltration and vascularization [3]. This genetic dependency should inform experimental design, as efficacy is not observed in PTEN-deficient lines [3].

Retinal Neurodegeneration & Neuroinflammation Models

VP3.15 demonstrates neuroprotective effects in the rd10 mouse model of retinitis pigmentosa, reducing photoreceptor cell loss and preserving visual function [4]. This supports its use in studies of mutation-independent retinal degeneration and neuroinflammation [4].

Application

Selection Property

Validation Focus

OPC differentiation & remyelination

Dual PDE7/GSK3β pathway engagement context

OPC differentiation endpoint and remyelination model response

Primary progressive MS models

Combined neuroinflammation and remyelination model context

Motor function and myelin preservation endpoints

PTEN wild-type glioblastoma

PTEN-dependent tumor microenvironment modulation context

Tumor growth inhibition and myeloid infiltration endpoints

Retinal neurodegeneration models

Neuroprotection model response context

Photoreceptor preservation and visual function endpoints

• [1] Medina-Rodríguez EM, Bribián A, Boyd A, et al. Promoting in vivo remyelination with small molecules: a neuroreparative pharmacological treatment for Multiple Sclerosis. Sci Rep. 2017;7:43545. doi:10.1038/srep43545 View Source
• [2] Benítez-Fernández R, et al. The Dual PDE7-GSK3β Inhibitor, VP3.15, as Neuroprotective Disease-Modifying Treatment in a Model of Primary Progressive Multiple Sclerosis. Int J Mol Sci. 2022;23(22):14378. doi:10.3390/ijms232214378 View Source
• [3] Castello-Pons M, et al. VP3.15, a dual GSK-3β/PDE7 inhibitor, reduces glioblastoma tumor growth though changes in the tumor microenvironment in a PTEN wild-type context. Neurotherapeutics. 2025;22(4):e00576. doi:10.1016/j.neurot.2025.e00576 View Source
• [4] Sánchez-Cruz A, et al. Modulation of GSK-3 provides cellular and functional neuroprotection in the rd10 mouse model of retinitis pigmentosa. Mol Neurodegener. 2018;13:19. doi:10.1186/s13024-018-0251-y View Source